Cas no 1935968-87-8 (1-fluoro-3-(6-methyl-1,4-oxazepan-4-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(6-methyl-1,4-oxazepan-4-yl)propan-2-ol
• CAS No: 1935968-87-8
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 5935565
• PubChem ID: 131062191
• Update Time: 2024-01-10

1-fluoro-3-(6-methyl-1,4-oxazepan-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-4(5H)-ethanol, α-(fluoromethyl)tetrahydro-6-methyl-
• 1-fluoro-3-(6-methyl-1,4-oxazepan-4-yl)propan-2-ol
• EN300-1649594
• 1935968-87-8

• Inchi： 1S/C9H18FNO2/c1-8-5-11(2-3-13-7-8)6-9(12)4-10/h8-9,12H,2-7H2,1H3
• InChI Key： YMSWWIAWLSOESZ-UHFFFAOYSA-N
• SMILES： C(N1CCOCC(C)C1)C(O)CF

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 292.1±40.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)